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Compound of Interest

Compound Name: Triphenylphosphine hydrobromide

Cat. No.: B033036 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This document provides immediate and essential

safety and logistical information for the use of Triphenylphosphine hydrobromide, including

detailed operational and disposal plans.

Chemical Identifier:

Name: Triphenylphosphine hydrobromide

Synonyms: Triphenylphosphonium bromide

CAS Number: 6399-81-1[1]

Molecular Formula: C₁₈H₁₆BrP[2]

Molecular Weight: 343.2 g/mol [1]

Hazard Identification and Precautionary Statements
Triphenylphosphine hydrobromide is a hazardous substance that requires careful handling

to avoid adverse health effects. It is classified as a substance that is harmful if swallowed,

causes severe skin burns and eye damage, and may be corrosive to metals.[3] It is also very

toxic to aquatic life with long-lasting effects.[3]

GHS Hazard Statements: H302, H314, H290, H410[3]
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Precautionary Statements:

Prevention: Do not breathe dust/fume. Wash all exposed external body areas thoroughly

after handling. Wear protective gloves, protective clothing, eye protection, and face

protection. Keep only in original packaging. Do not eat, drink or smoke when using this

product. Avoid release to the environment.[3][4]

Response: If swallowed, rinse your mouth. Do NOT induce vomiting. If on skin or hair, take

off immediately all contaminated clothing and rinse skin with water or a shower. If in eyes,

rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[4][5]

Storage: Store locked up.[4]

Disposal: Dispose of contents/container to an authorized hazardous or special waste

collection point in accordance with any local regulation.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Triphenylphosphine
hydrobromide.
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Protection Type Recommended Equipment Specifications and Remarks

Eye and Face
Chemical safety goggles or

full-face shield.

Must conform to EN166,

AS/NZS 1337.1, or equivalent

national standards. A full-face

shield may be required for

supplementary protection.[3]

Contact lenses may pose a

special hazard and their use

should be reviewed based on

workplace policy.[3]

Skin and Body

Chemical protective gloves

(e.g., PVC, Nitrile rubber),

overalls, PVC apron, and

safety footwear.

Wear appropriate protective

clothing to prevent skin

exposure.[2][5] A PVC

protective suit may be required

if exposure is severe.[3]

Respiratory

Type -P Filter of sufficient

capacity or a NIOSH/MSHA

approved respirator.

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[5] Must conform

to AS/NZS 1716 & 1715, EN

143:2000 & 149:2001, ANSI

Z88, or national equivalent.[3]

Quantitative Data
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Property Value Reference

Appearance
White to beige or light red

powder/solid.
[2][3]

Molecular Weight 343.2 g/mol [1]

Melting Point 192 - 205 °C [2]

Solubility

Soluble in water and common

polar organic solvents.

Insoluble in ether solvents.

[3]

Purity ≥ 98% (Assay by titration) [2]

Occupational Exposure Limits:

OSHA PEL: Not available[6]

NIOSH REL: Not available[6]

ACGIH TLV: Not available[6]

Operational Plans: Handling and Storage
Safe Handling Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemimpex.com/products/31613
https://www.guidechem.com/question/what-is-triphenylphosphine-hyd-id136524.html
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyl-phosphonium-bromide
https://www.chemimpex.com/products/31613
https://www.guidechem.com/question/what-is-triphenylphosphine-hyd-id136524.html
https://www.chemimpex.com/products/31613
https://aksci.com/sds/M997_SDS.pdf
https://aksci.com/sds/M997_SDS.pdf
https://aksci.com/sds/M997_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Triphenylphosphine Hydrobromide

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle the solid chemical

Avoid generating dust Keep containers securely sealed when not in use

Wash hands and exposed skin thoroughly

Clean work area

Store in a designated, secure location

Click to download full resolution via product page

Caption: General workflow for safely handling Triphenylphosphine hydrobromide.
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Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Protect containers from physical damage and check regularly for leaks.[3]

Do not use aluminum or galvanized containers.[3]

Experimental Protocol: Example of a Wittig Reaction
Triphenylphosphine hydrobromide is a precursor to phosphonium ylides used in the Wittig

reaction to synthesize alkenes from aldehydes or ketones. The following is a generalized,

illustrative protocol.

Objective: To synthesize an alkene from an aldehyde using a Wittig reagent generated from

Triphenylphosphine hydrobromide.

Materials:

Triphenylphosphine hydrobromide

A suitable aldehyde

A strong base (e.g., n-butyllithium, sodium hydride)

Anhydrous solvent (e.g., THF, DMSO)

Standard laboratory glassware and stirring apparatus

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of the Phosphonium Ylide:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend

Triphenylphosphine hydrobromide in an anhydrous solvent.
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Cool the suspension in an ice bath.

Slowly add a strong base to the suspension while stirring. The formation of the ylide is

often indicated by a color change.

Wittig Reaction:

To the freshly prepared ylide solution, add the aldehyde dropwise at 0°C.

Allow the reaction mixture to warm to room temperature and stir for a specified time

(typically several hours), monitoring the reaction progress by thin-layer chromatography

(TLC).

Work-up and Purification:

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to isolate the desired

alkene.

Disposal Plan
All waste containing Triphenylphosphine hydrobromide must be treated as hazardous

waste.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing

paper, gloves), in a designated, labeled, and sealed hazardous waste container.[3]

Liquid Waste: Collect all liquid waste from the reaction and work-up steps in a labeled,

sealed hazardous waste container. Do not empty into drains.[5]

Disposal: All waste must be disposed of through an approved hazardous waste disposal

plant.[4] Follow all local, regional, and national regulations for hazardous waste disposal.[5]
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Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Spill Cleanup Workflow:
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Spill Cleanup Procedure for Triphenylphosphine Hydrobromide

Initial Response

Cleanup

Final Steps

Evacuate immediate area

Alert nearby personnel Remove all ignition sources

Don appropriate PPE (including respiratory protection)

Contain the spill

Use dry cleanup procedures (do not use water)

Sweep or vacuum up the material

Avoid generating dust

Place in a labeled, sealed container for disposal

Decontaminate the spill area

Wash hands and exposed skin thoroughly Report the spill to the appropriate authority

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning up a Triphenylphosphine hydrobromide spill.
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Cleanup Procedure:

Evacuate and Alert: Immediately evacuate the area and alert others nearby.

Control Ignition Sources: Remove all sources of ignition from the area.[3]

Personal Protection: Before attempting cleanup, don the appropriate PPE, including

respiratory protection.[3]

Containment: Prevent the spill from spreading.

Cleanup:

Use dry clean-up procedures and avoid generating dust.[3]

Carefully sweep or vacuum the spilled material.[2]

Place the collected material into a suitable, labeled container for waste disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the cleanup materials as hazardous waste.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure the safe and effective use of Triphenylphosphine hydrobromide in the

laboratory. Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-

to-date information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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